Cas no 2229350-15-4 (tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229350-15-4
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• CID: 6420185
• PubChem ID: 165682066
• Update Time: 2025-10-30

tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(1-benzylpiperidin-3-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1884293
• 2229350-15-4

• Inchi： 1S/C20H30N2O3/c1-20(2,3)25-19(24)21(4)18(15-23)17-11-8-12-22(14-17)13-16-9-6-5-7-10-16/h5-7,9-10,15,17-18H,8,11-14H2,1-4H3
• InChI Key： CYIKOOZQNFQWFX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)C1CN(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 346.22564282g/mol
• Monoisotopic Mass: 346.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate, identified by the CAS number 2229350-15-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a tert-butyl group, a piperidine ring, and a carbamate functional group. The presence of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. For instance, researchers have explored the use of tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate in creating biocompatible polymers that can be used in medical devices. The compound's ability to form stable polymer networks has been extensively studied, with findings published in leading journals such as Nature Materials and Advanced Functional Materials.

In addition to its role in materials science, this compound has shown promise in the field of pharmacology. Its unique structure allows for interactions with specific biological targets, making it a potential candidate for drug development. A recent study conducted at the University of California, Berkeley, demonstrated that derivatives of this compound exhibit selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and cancer.

The synthesis of tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized the synthesis pathway by employing environmentally friendly catalysts, reducing the overall carbon footprint of the production process. This approach aligns with global efforts to promote sustainable chemistry practices.

Furthermore, the compound's stability under various environmental conditions has been a focal point of recent investigations. Scientists at ETH Zurich have reported that this compound exhibits exceptional thermal stability, making it suitable for applications in high-temperature environments. This property is particularly valuable in industries such as aerospace and electronics, where materials must withstand extreme conditions.

In terms of application potential, the compound's versatility is evident across multiple domains. In the pharmaceutical industry, it serves as a building block for constructing bioactive molecules. In materials science, it contributes to the development of advanced composites with tailored mechanical and thermal properties. Its role in these diverse fields underscores its significance as a key molecule in modern chemistry.

The future outlook for tert-butyl N-1-(1-benzylpiperidin-3-yl)-2-oxoethyl-N-methylcarbamate is bright, with ongoing research exploring its potential in emerging areas such as nanotechnology and green chemistry. As scientists continue to unravel its properties and applications, this compound is poised to play an increasingly important role in advancing technological and medical innovations.